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Compound of Interest

Compound Name: Chlorpropamide-d4

Cat. No.: B586757 Get Quote

An In-depth Technical Guide to Chlorpropamide-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chlorpropamide-d4, a deuterated

analog of the first-generation sulfonylurea, Chlorpropamide. This document details its chemical

structure, physicochemical properties, mechanism of action, and relevant experimental

protocols, making it an essential resource for professionals in drug development and scientific

research. The inclusion of a deuterated phenyl group makes Chlorpropamide-d4 an ideal

internal standard for mass spectrometry-based quantification of Chlorpropamide.[1]

Chemical Structure and Properties
Chlorpropamide-d4 is structurally identical to Chlorpropamide, except for the substitution of

four hydrogen atoms with deuterium atoms on the chlorophenyl ring.[1] This isotopic labeling

increases its molecular weight, allowing it to be distinguished from the unlabeled compound in

mass spectrometry, while maintaining nearly identical chemical and biological properties.

The IUPAC name for Chlorpropamide is 1-(4-chlorophenyl)sulfonyl-3-propylurea.[2] For

Chlorpropamide-d4, the deuteration is specifically on the phenyl ring.

Data Summary
The key chemical and physical properties of Chlorpropamide and its deuterated analog are

summarized below for easy comparison.
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Property Chlorpropamide Chlorpropamide-d4 Data Source(s)

Chemical Formula C₁₀H₁₃ClN₂O₃S C₁₀H₉D₄ClN₂O₃S [3][4]

Molecular Weight 276.74 g/mol 280.76 g/mol [1][3]

Exact Mass 276.0335411 Da
280.05864 Da

(Calculated)
[2]

Physical Description

White crystalline

powder with a slight

odor.

Neat (liquid or solid) [1][2]

CAS Number 94-20-2 Not explicitly available [5]

SMILES

CCCNC(=O)NS(=O)

(=O)C1=CC=C(C=C1)

Cl

[2H]c1c([2H])c(S(=O)

(=O)NC(=O)NCCC)c([

2H])c([2H])c1Cl

[1][2]

InChI Key
RKWGIWYCVPQPMF

-UHFFFAOYSA-N

RKWGIWYCVPQPMF

-LNFUJOGGSA-N
[1][2]

Assay Purity
≥97% (Analytical

Standard)
Not specified [5]

Solubility
Soluble in Acetone,

Chloroform, Ethanol.
Not specified [4]

Mechanism of Action
Like its non-deuterated counterpart, Chlorpropamide-d4 is expected to function as a potent

oral antihyperglycemic agent. The primary mechanism involves stimulating the release of

insulin from functional pancreatic β-cells.[6][7]

Key steps in the signaling pathway include:

Binding to SUR1: Chlorpropamide binds to the sulfonylurea receptor (SUR1), a regulatory

subunit of the ATP-sensitive potassium (K-ATP) channel on the pancreatic β-cell membrane.

[7][8]
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Channel Closure & Depolarization: This binding inhibits the K-ATP channel, reducing

potassium efflux and causing the cell membrane to depolarize.[7]

Calcium Influx: The depolarization opens voltage-gated calcium channels, leading to an

influx of Ca²⁺ ions into the cell.[7]

Insulin Exocytosis: The resulting increase in intracellular calcium concentration triggers the

fusion of insulin-containing granules with the cell membrane and the subsequent secretion of

insulin into the bloodstream.[7]

Beyond its pancreatic effects, Chlorpropamide also exerts extrapancreatic actions, such as

reducing hepatic gluconeogenesis, which contributes to its glucose-lowering effects.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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